Cas no 1337452-06-8 (3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine)

3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine is a heterocyclic compound featuring a pyrrolidine core substituted with a 5-chlorothiophen-2-ylmethyl group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both a chlorothiophene moiety and a pyrrolidine ring offers potential for diverse reactivity, enabling modifications for target-specific derivatives. Its well-defined molecular architecture ensures consistent performance in coupling reactions and functionalization processes. The compound’s stability under standard conditions and compatibility with common organic solvents further enhance its utility in laboratory and industrial settings. Suitable for controlled environments, it requires handling in accordance with safety protocols for chlorinated and nitrogen-containing compounds.
3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine structure
1337452-06-8 structure
Product Name:3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine
CAS No:1337452-06-8
MF:C9H12ClNS
MW:201.716279983521
CID:6063943
PubChem ID:83485385
Update Time:2025-05-20

3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1337452-06-8
    • 3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
    • EN300-1668903
    • 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine
    • Inchi: 1S/C9H12ClNS/c10-9-2-1-8(12-9)5-7-3-4-11-6-7/h1-2,7,11H,3-6H2
    • InChI Key: RJSNWQFTWJPCCR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CC2CNCC2)S1

Computed Properties

  • Exact Mass: 201.0378983g/mol
  • Monoisotopic Mass: 201.0378983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.3Ų

3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1668903-0.05g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
0.05g
$1247.0 2023-06-04
Enamine
EN300-1668903-0.1g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
0.1g
$1307.0 2023-06-04
Enamine
EN300-1668903-0.25g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
0.25g
$1366.0 2023-06-04
Enamine
EN300-1668903-0.5g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
0.5g
$1426.0 2023-06-04
Enamine
EN300-1668903-1.0g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
1g
$1485.0 2023-06-04
Enamine
EN300-1668903-2.5g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
2.5g
$2912.0 2023-06-04
Enamine
EN300-1668903-5.0g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
5g
$4309.0 2023-06-04
Enamine
EN300-1668903-10.0g
3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
1337452-06-8
10g
$6390.0 2023-06-04

Additional information on 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine

Research Brief on 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine (CAS: 1337452-06-8): Recent Advances and Applications

3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine (CAS: 1337452-06-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutics.

The synthesis of 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine involves multi-step organic reactions, including the functionalization of the thiophene ring and subsequent coupling with pyrrolidine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical and clinical studies. Researchers have also investigated its stability and solubility profiles, which are critical for its formulation into drug products.

In terms of biological activity, 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine has demonstrated notable interactions with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. These interactions suggest its potential utility in treating neurological disorders such as Parkinson's disease, depression, and schizophrenia. Additionally, its role as a modulator of specific enzymes, including monoamine oxidases (MAOs), has been explored, highlighting its versatility as a pharmacophore.

Recent preclinical studies have evaluated the compound's efficacy and safety profiles. In vitro assays have shown that it exhibits selective binding affinity for target receptors, while in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and moderate metabolic stability. These findings support its further development as a candidate for CNS-targeted therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacological profile. Issues such as potential off-target effects and metabolic degradation need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine (CAS: 1337452-06-8) represents a compelling area of research in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and refine its therapeutic potential, contributing to the development of innovative treatments for CNS disorders and beyond.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited